Cas no 1808742-39-3 ((1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: (1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1808742-39-3
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 4789167
• PubChem ID: 94423436
• Update Time: 2025-05-21

(1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(2-ethylphenyl)cyclopropane-1-carboxylic acid
• Z2010009899
• rac-(1r,2r)-2-(2-ethylphenyl)cyclopropane-1-carboxylic acid, trans
• starbld0041569
• Z2327124594
• rac-(1R,2R)-2-(2-ethylphenyl)cyclopropane-1-carboxylic acid
• EN300-204226
• 1808742-39-3
• AKOS034811494
• G79430
• (1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H14O2/c1-2-8-5-3-4-6-9(8)10-7-11(10)12(13)14/h3-6,10-11H,2,7H2,1H3,(H,13,14)/t10-,11+/m0/s1
• InChI Key： LZDFLLRAVJJAPA-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on (1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid

Compound Introduction: (1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1808742-39-3)

Compound (1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 1808742-39-3, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. The compound features a cyclopropane ring substituted with an ethylphenyl group at the 2-position and a carboxylic acid moiety at the 1-position, with a specific (1R,2R) stereochemical configuration. This stereochemistry is critical, as it influences the compound's biological activity and pharmacokinetic properties.

The cyclopropane ring is a key structural element in this molecule, known for its strained three-membered carbon framework. This strain can lead to unique reactivity and interactions with biological targets, making it a valuable scaffold in medicinal chemistry. The ethylphenyl substituent introduces additional complexity, potentially modulating the compound's solubility, metabolic stability, and binding affinity to biological receptors.

Recent research has highlighted the potential of cyclopropane-containing compounds as bioactive molecules. Studies have demonstrated that such structures can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, derivatives of cyclopropanecarboxylic acids have been investigated for their anti-inflammatory, analgesic, and antimicrobial properties. The specific stereochemistry of (1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid may enhance its selectivity and reduce off-target effects compared to its enantiomers or racemic mixtures.

The carboxylic acid group in the molecule provides a site for further functionalization, enabling the synthesis of esters, amides, or other derivatives that could improve pharmacological profiles. This versatility makes (1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid a valuable building block for drug development. Researchers have explored its potential in designing novel small-molecule drugs targeting neurological disorders, cancer, and infectious diseases.

In the context of drug discovery, the compound's stereochemistry is particularly noteworthy. The (1R,2R) configuration has been shown to influence how the molecule interacts with biological targets at the molecular level. This specificity is crucial for achieving high efficacy while minimizing side effects. Computational studies have predicted that this compound may bind to proteins with high affinity due to its rigid three-dimensional structure and functional groups.

Furthermore, the ethylphenyl moiety has been studied for its ability to modulate receptor activity. Phenyl-substituted compounds are well-documented for their role in various pharmacological pathways, including G protein-coupled receptors (GPCRs) and ion channels. The presence of an ethyl group may enhance lipophilicity, improving membrane permeability and thus bioavailability. This feature is particularly important for oral drugs where absorption and distribution are critical factors.

Recent advances in synthetic chemistry have enabled more efficient production methods for complex molecules like (1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid. Techniques such as asymmetric hydrogenation and stereoselective reactions have allowed researchers to access specific stereoisomers with high enantiomeric purity. These methods are essential for ensuring that the final product exhibits the desired biological activity without unwanted impurities.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in synthesizing more complex molecules with tailored properties. For example, researchers have used derivatives of this compound to develop novel ligands for enzyme inhibition studies or as probes in biochemical assays. Its unique structure makes it a versatile tool for investigating molecular interactions and developing new therapeutic strategies.

In summary,(1R,2R)-2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1808742-39-3) represents an intriguing molecule with significant potential in drug discovery and medicinal chemistry. Its structural features—particularly the cyclopropane ring,ethylphenyl substituent,and carboxylic acid group—along with its specific stereochemistry—(1R,2R) configuration—make it a promising candidate for further investigation. As research continues to uncover new applications for this compound,it is likely to play an important role in developing innovative therapies across multiple therapeutic areas.